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Compound of Interest

Compound Name: Apoptosis inducer 14

Cat. No.: B12370959

Initial research has revealed that "Compd 7f" is not a unique identifier for a single chemical
entity. Instead, it is a common designation for various compounds across different scientific
publications, each with distinct chemical structures and pharmacological activities. To provide
an accurate and in-depth technical guide, it is imperative that the specific "Compound 7f" of
interest is identified.

A preliminary literature survey has uncovered numerous instances of "Compound 7f," including
but not limited to:

e Anticancer Agents:
o A B-carboline fatty alcohol hybrid with cytotoxic activity.[1]

o A naphthalimide-diamine conjugate that induces apoptosis and cell cycle arrest in cancer
cells.[2]

o A pyrazol-4-yl-indole derivative that promotes apoptotic death in colon carcinoma.[3]

o A trimethoxyphenyl-derived chalcone-benzimidazolium salt that induces G1 phase arrest
and apoptosis.[4][5]

o A cycloprotoberberine derivative with cytotoxic activity against drug-resistant cancer cells.

[6]
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o

A pyrimidine-5-carbonitrile based compound that acts as a PISK/AKT axis inhibitor in
leukemia.[7]

o

A phthalazinedione-based derivative that inhibits VEGFR2.[8]

o

A chromene-azo sulfonamide hybrid with potent antitumor activity.[9]

[¢]

An isatin—podophyllotoxin hybrid identified as a potent cytotoxic agent.[10]

o Antimicrobial Agents:

o A B-carboline derivative with antimicrobial and anti-biofilm properties.[1]

o A 7-alkylidenecephalosporin derivative that acts as a B-lactamase inhibitor.[11]

o A coumarin-tethered thiazole with antimicrobial and anti-tubercular activity.[12]

o Asilver (I) thiosemicarbazone complex with antibacterial and antifungal properties.[13]

o An indolecarboxamide derivative with activity against Mycobacterium tuberculosis.[14]

o A1,2,3-triazole hybrid with activity against Mycobacterium tuberculosis.[15]

e Enzyme Inhibitors:

o An inhibitor of tubulin polymerization.[16]

o An orally bioavailable acidic mammalian chitinase (AMCase; CHIA) inhibitor.[17]

o A pyranopyrazole derivative with moderate anti-cholinesterase activity.[18]

e Other Bioactivities:

o A nereistoxin derivative with insecticidal properties.[19]

o Athiazolyl-polyphenolic compound with antioxidant activity.[20]

o A thienotriazolodiazepine with immunosuppressive activity.[21]
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To proceed with the creation of a detailed technical guide, please specify which "Compound 7f"
you are interested in. For example, you could provide the chemical name, the therapeutic area
of interest (e.g., "the anticancer compound 7f that is a naphthalimide-diamine conjugate™), or
the title of the scientific paper in which it is described. Upon receiving this clarification, a
comprehensive whitepaper will be generated, complete with structured data tables, detailed
experimental protocols, and the requested Graphviz visualizations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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